Cas no 100001-81-8 (trans,trans-1-(2-naphthyl)-5-phenyl-2,4-pentadien)

• Product Name: trans,trans-1-(2-naphthyl)-5-phenyl-2,4-pentadien
• CAS No: 100001-81-8
• MF: C₂₁H₁₆O
• MW: 284.351145744324
• CID: 1124360
• Update Time: 2024-07-27

trans,trans-1-(2-naphthyl)-5-phenyl-2,4-pentadien Chemical and Physical Properties

Names and Identifiers

• trans,trans-1-(2-naphthyl)-5-phenyl-2,4-pentadien
• trans,trans-1-(2-Naphthyl)-5-phenyl-2,4-pentadien-1-one
• 2,4-Pentadien-1-one, 1-(2-naphthalenyl)-5-phenyl-

• Inchi： 1S/C21H16O/c22-21(13-7-4-10-17-8-2-1-3-9-17)20-15-14-18-11-5-6-12-19(18)16-20/h1-16H
• InChI Key： KPPOVOMNCMSREF-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2C(=C1)C=CC=C2)(=O)C=CC=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 284.12018
• Monoisotopic Mass: 284.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2

Experimental Properties

• Density: 1.134±0.06 g/cm3(Predicted)
• Boiling Point: 477.0±28.0 °C(Predicted)
• PSA: 0

trans,trans-1-(2-naphthyl)-5-phenyl-2,4-pentadien Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：